Cas no 2171700-89-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid
• CAS No: 2171700-89-1
• MF: C₂₆H₂₄N₄O₅
• MW: 472.492566108704
• CID: 6470985
• PubChem ID: 165778532
• Update Time: 2025-05-26

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid
• 2171700-89-1
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-4-ynoic acid
• EN300-1473253

• Inchi： 1S/C26H24N4O5/c1-3-4-13-22(25(32)33)27-24(31)20-14-30(2)29-23(20)28-26(34)35-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h5-12,14,21-22H,13,15H2,1-2H3,(H,27,31)(H,32,33)(H,28,29,34)
• InChI Key： NFUWTRQUKQGIFO-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NC(C(=O)O)CC#CC)=O)=CN(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.17466988g/mol
• Monoisotopic Mass: 472.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-4-ynoic acid: A Comprehensive Overview

The compound with CAS No. 2171700-89-1, named 2-{3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-1-methyl-1H-pyrazol-4-ylium formamido}hexafluoropropionitrile, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and a hexafluoropropionitrile moiety. The combination of these functional groups renders it highly versatile for various applications in chemical research and development.

Recent studies have highlighted the potential of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in organic chemistry, plays a crucial role in controlling the reactivity of amino groups during synthetic processes. In the case of this compound, the Fmoc group is attached to a pyrazole ring, which further enhances its reactivity and selectivity in specific chemical transformations. This makes it an ideal candidate for exploring novel synthetic pathways and designing advanced biomolecules.

The pyrazole ring in this compound is another key structural feature that contributes to its unique properties. Pyrazoles are heterocyclic aromatic compounds known for their stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitutions and hydrogen bonding interactions. In this compound, the pyrazole ring is substituted with a methyl group and an Fmoc-amino group, which further modulates its electronic properties and reactivity. Recent research has demonstrated that such substituted pyrazoles can serve as valuable building blocks in the construction of bioactive molecules, particularly in the development of anticancer agents and enzyme inhibitors.

The hexafluoropropionitrile moiety at the terminus of this compound adds another layer of functionality. Fluorinated compounds are increasingly being explored for their unique physical and chemical properties, including enhanced stability, lipophilicity, and bioavailability. In this context, the hexafluoropropionitrile group may enhance the compound's ability to interact with biological systems, making it a promising candidate for drug design and discovery.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis typically begins with the preparation of the Fmoc-pyrazole intermediate, followed by its coupling with the hexafluoropropionitrile moiety through amide bond formation. This process requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, making them more environmentally friendly and cost-effective.

In terms of applications, this compound has shown potential in several areas. Its role as a building block in peptide synthesis has been extensively studied, with researchers exploring its use in constructing complex polypeptides and proteins with tailored functionalities. Additionally, its ability to form stable amide bonds makes it an attractive candidate for developing novel materials with specific mechanical or electronic properties.

Recent studies have also investigated the biochemical properties of this compound. Researchers have reported that it exhibits moderate inhibitory activity against certain enzymes involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its fluorinated nature may enhance its pharmacokinetic profile, making it more suitable for systemic administration.

In conclusion, 2-{3-{[(9H-fluoren-9-yll)methoxycarbonyl]amino}-1-methyl-lH-pyrazol-i ylium formamido}hexafluoropropionitrile (CAS No. 217170089-I) represents a cutting-edge chemical entity with diverse applications across organic synthesis and biochemistry. Its unique structure endows it with exceptional reactivity and functionality, making it a valuable tool for advancing chemical research and development.